Cas no 955-96-4 (4-Amino-N-(4-methylphenyl)benzamide)

• Product Name: 4-Amino-N-(4-methylphenyl)benzamide
• CAS No: 955-96-4
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 751753
• PubChem ID: 3607912
• Update Time: 2025-07-23

4-Amino-N-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(p-tolyl)benzamide
• 4-Amino-N-(4-methylphenyl)benzamide
• Benzamide, 4-amino-N-(4-methylphenyl)-
• 4-Amino-4'-methylbenzanilid
• 4-Amino-benzoesaeure-p-toluidid
• 4-amino-benzoic acid p-toluidide
• 4-Amino-benz-p-toluidid
• 4-amino-N-(4-methylphenyl)benzamide(SALTDATA: FREE)
• SCHEMBL682875
• 955-96-4
• VS-00570
• CS-0313776
• Oprea1_017842
• MFCD00447043
• CBDivE_012212
• CHEMBL22833
• EU-0066861
• F97461
• SR-01000389427-1
• AKOS000137566
• SR-01000389427
• DTXSID70394125

• MDL： MFCD00447043
• Inchi： 1S/C14H14N2O/c1-10-2-8-13(9-3-10)16-14(17)11-4-6-12(15)7-5-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： AGXXZAVPKXLZKZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 1.21
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.671
• PSA: 55.12000
• LogP: 3.48370

Additional information on 4-Amino-N-(4-methylphenyl)benzamide

Comprehensive Overview of 4-Amino-N-(4-methylphenyl)benzamide (CAS No. 955-96-4): Properties, Applications, and Industry Insights

4-Amino-N-(4-methylphenyl)benzamide, identified by its CAS number 955-96-4, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, also referred to as 4-Amino-N-p-tolylbenzamide, belongs to the benzamide class and features a unique molecular structure combining an amino group and a methylphenyl moiety. Its chemical formula C14H14N2O and molecular weight 226.28 g/mol make it a subject of interest for synthetic chemists and material scientists alike.

In recent years, the demand for high-purity benzamide derivatives has surged due to their applications in drug discovery and advanced material synthesis. Researchers frequently search for "4-Amino-N-(4-methylphenyl)benzamide solubility" or "CAS 955-96-4 synthesis method," reflecting growing interest in its physicochemical properties and production techniques. The compound’s melting point (210–215°C) and moderate polarity render it suitable for chromatographic studies and intermediate synthesis.

The compound’s aromatic amine functionality enables diverse cross-coupling reactions, a topic trending in green chemistry forums. Environmental concerns have driven searches for "biodegradable benzamide analogs" and "eco-friendly amide bond formation," positioning 955-96-4 as a candidate for sustainable catalytic processes. Its hydrogen-bonding capacity also makes it valuable in crystal engineering, a field gaining traction in nanotechnology discussions.

From an industrial perspective, 4-Amino-N-(4-methylphenyl)benzamide serves as a precursor for photoactive materials and liquid crystal displays (LCDs). Queries like "benzamide derivatives in OLEDs" highlight its role in optoelectronic applications. Analytical laboratories utilize its UV absorption properties (λ_max ~290 nm) for method development, addressing common search terms such as "HPLC analysis of CAS 955-96-4."

Quality control remains critical for this compound, with users often seeking "955-96-4 NMR spectra" or "4-Amino-N-(4-methylphenyl)benzamide MSDS." Regulatory compliance with REACH and FDA guidelines for pharmaceutical intermediates further elevates its importance. Recent patents disclose its utility in kinase inhibitor development, aligning with the cancer therapeutics research boom.

In conclusion, CAS No. 955-96-4 exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its versatility across material science, pharmacology, and analytical chemistry ensures continued relevance. Future studies may explore its computational modeling or structure-activity relationships, addressing emerging queries in AI-driven drug design platforms.